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Compound of Interest

Compound Name: Nibroxane

Cat. No.: B1678675

Notice to the Reader: The following guide is based on publicly available scientific and chemical
data. Initial searches for the compound "Nibroxane" revealed an ambiguous identity, with data
pointing towards several distinct chemical entities. The most closely related and plausible
scientific term found is "Nibroxan" (CAS Number: 53983-00-9). However, comprehensive data
regarding its mechanism of action, signaling pathways, and detailed experimental protocols are
not available in the public domain. This document summarizes the available physical and
chemical properties attributed to compounds identified during the search. Researchers should
exercise caution and verify the compound's identity (e.g., via CAS number) before use.

Compound Identification

The name "Nibroxane" does not correspond to a single, well-documented compound in major
chemical databases. The search yielded information for "Nibroxan," which will be the primary
subject of this guide, alongside other similarly named chemicals for comparative purposes.

Primary Compound: Nibroxan

CAS Number: 53983-00-9[1]

Molecular Formula: CsHsBrNOa[1]

Molecular Weight: 226.03 g/mol [1]

Physical and Chemical Properties
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The quantitative data available for Nibroxan and other compounds inadvertently associated
with the search term are summarized below.

N-(1,4-
. dimethylpentyl)-N'- .
= . Nibroxan (CAS h Ib w Tribromsalan (CAS
roper enylbenzene-1,4-
S 53983-00-9) Z y (CAS 3081 87-10-5)
iamine -
01-4)

Dark Brown or Black

Appearance Not Specified Sticky Liquid or Not Specified
Solid[2]
Melting Point 72 °C[1] Not Specified Not Specified
- ) 280.3 °C (Predicted) 425.5 °C at 760 N
Boiling Point Not Specified
[1] mmHg
) 1.89 g/cm3 (Estimate) N
Density o 1.028 g/cm3 Not Specified
Water Solubility 6.093 g/L at 25 °CJ[1] 670 pg/L at 25 °C[3] Not Specified
N-(1,4-
. dimethylpentyl)-N'- .
Nibroxan (CAS Tribromsalan (CAS
Property phenylbenzene-1,4-
53983-00-9) L 87-10-5)
diamine (CAS 3081-
01-4)
Molecular Formula CsHsBrNOa4[1] C19H26N2 C13HsBrsNO2z[4]
Molecular Weight 226.03 g/mol [1] 282.423 g/mol 449.92 g/mol [4]
LogP Not Specified 5.81 Not Specified
pKa Not Specified 6.70 (Predicted)[5] Not Specified
Refractive Index 1.650 (Estimate)[1] 1.591 Not Specified

Biological Activity and Mechanism of Action
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Detailed pharmacological data, including mechanism of action and specific signaling pathways
for Nibroxan (CAS 53983-00-9), are not available in the reviewed literature. The intended use
or biological effect of this compound remains uncharacterized in public databases.

For the unrelated compound Tribromsalan (CAS 87-10-5), it is known as an antibacterial agent.
Its mechanism generally involves the disruption of bacterial cell membranes and essential

enzymatic processes.

Experimental Protocols

No detailed experimental protocols for the synthesis or analysis of Nibroxan were found. The
synthesis of related chemical structures, such as various dioxane and benzamide derivatives,
involves established organic chemistry techniques. For instance, the synthesis of 1,4-dioxane
can be achieved via the dimerization of oxirane over a ZrO2/TiO:z catalyst[6]. This process
typically involves:

e Preparation of a composite oxide catalyst via coprecipitation.
« Calcination of the catalyst to create the desired crystalline or amorphous structure.

» Vaporization of the reactant (e.g., ethylene oxide) and passing it over the catalyst bed in a
reactor under controlled temperature and pressure.

e Analysis of the product stream using techniques like gas chromatography to determine

conversion and selectivity.

A generalized workflow for such a catalytic synthesis is presented below.
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Caption: Generalized workflow for the synthesis of a chemical compound using a solid-state
catalyst.

Logical Relationships in Drug Discovery

While no specific data exists for Nibroxane, a general logical workflow for evaluating a new
chemical entity (NCE) in a drug discovery context is provided. This diagram illustrates the
typical progression from initial identification to potential clinical evaluation.
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Caption: High-level logical workflow for the preclinical evaluation of a new chemical entity
(NCE).

In conclusion, "Nibroxane" appears to be an ambiguous or sparsely documented chemical
entity. The data presented is based on the most plausible interpretation, "Nibroxan" (CAS
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53983-00-9), but lacks the depth required for a full technical whitepaper, particularly concerning
its biological function and experimental validation. Researchers interested in this compound
should prioritize confirming its structure and sourcing it from a reputable supplier that provides
a certificate of analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide on Nibroxane: An Analysis of Available
Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678675#physical-and-chemical-properties-of-
nibroxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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